Cas no 107259-13-2 (tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 107259-13-2
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 3584597
• PubChem ID: 19937868
• Update Time: 2025-06-29

tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2,3'-Bipyrrolidine]-1-carboxylic acid, 5'-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate
• SCHEMBL9144173
• EN300-1903558
• 107259-13-2

• Inchi： 1S/C13H22N2O3/c1-13(2,3)18-12(17)15-6-4-5-10(15)9-7-11(16)14-8-9/h9-10H,4-8H2,1-3H3,(H,14,16)
• InChI Key： HYRPYQDZZUKMLP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1CC(NC1)=O)=O

Computed Properties

• Exact Mass: 254.16304257Da
• Monoisotopic Mass: 254.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate

tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound known as tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate (CAS No. 107259-13-2) has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound, with its complex molecular architecture, is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is a common motif in many bioactive molecules. The presence of the tert-butyl group and the oxopyrrolidin ring introduces additional functionality, making this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the importance of tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate in drug discovery and development. Its ability to act as a bioisostere or a pharmacophore mimic has been explored in several research articles. For instance, researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which hold promise in treating various cancers and inflammatory diseases. The oxopyrrolidin ring, with its inherent rigidity and hydrogen bonding capabilities, plays a pivotal role in enhancing the bioavailability and potency of these drug candidates.

The synthesis of tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach reported in recent literature involves the use of palladium-catalyzed cross-coupling reactions to construct the pyrrolidine framework. This method not only ensures high yields but also provides excellent control over stereochemistry, which is critical for maintaining the compound's biological activity.

Another area where this compound has shown potential is in materials science. The tert-butyl group imparts steric bulk, which can be exploited to design self-assembling materials or stimuli-responsive polymers. For example, researchers have incorporated this compound into polymer networks to create materials with tunable mechanical properties and responsiveness to external stimuli such as temperature or pH changes.

From an environmental perspective, the degradation pathways of tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate have been studied to assess its ecological impact. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing concerns about its persistence in natural ecosystems. This information is crucial for regulatory agencies and industries aiming to comply with environmental standards.

In conclusion, tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate (CAS No. 107259